Cas no 895014-54-7 (N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-5,6-dihydro-1,4-dioxine-2-carboxamide)

• Product Name: N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-5,6-dihydro-1,4-dioxine-2-carboxamide
• CAS No: 895014-54-7
• MF: C₁₈H₁₄FN₃O₃S
• MW: 371.385466098785
• CID: 6211260
• PubChem ID: 40481886
• Update Time: 2025-07-21

N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-5,6-dihydro-1,4-dioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-5,6-dihydro-1,4-dioxine-2-carboxamide
• 895014-54-7
• N-(4-fluoro-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]-5,6-dihydro-1,4-dioxine-2-carboxamide
• AKOS002065734
• N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)-2,3-dihydro-1,4-dioxine-5-carboxamide
• N-(4-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)-5,6-dihydro-1,4-dioxine-2-carboxamide
• F2515-1387

• Inchi： 1S/C18H14FN3O3S/c19-13-4-1-5-15-16(13)21-18(26-15)22(10-12-3-2-6-20-9-12)17(23)14-11-24-7-8-25-14/h1-6,9,11H,7-8,10H2
• InChI Key： JTIPOPQAIIVUTG-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C=2N=C1N(C(C1=COCCO1)=O)CC1C=NC=CC=1)F

Computed Properties

• Exact Mass: 371.07399065g/mol
• Monoisotopic Mass: 371.07399065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.8Ų

Additional information on N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-5,6-dihydro-1,4-dioxine-2-carboxamide

Comprehensive Overview of N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-5,6-dihydro-1,4-dioxine-2-carboxamide (CAS No. 895014-54-7)

The compound N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-5,6-dihydro-1,4-dioxine-2-carboxamide, identified by its CAS number 895014-54-7, represents a sophisticated molecular structure with significant potential in pharmaceutical and biochemical research. This molecule combines a benzothiazole core with a pyridine moiety, linked through a carboxamide bridge, and features a dihydrodioxine ring, making it a subject of interest for its unique physicochemical properties and potential applications.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like this one, particularly due to their role in drug discovery and development. The presence of both fluorine and nitrogen-containing rings in this compound suggests potential bioactivity, which aligns with current trends in targeting kinase inhibitors and GPCR modulators. Researchers are increasingly exploring such structures for their ability to interact with biological targets, a topic frequently searched in academic databases and AI-driven research tools.

The benzothiazole scaffold, a key component of this compound, is widely recognized for its pharmacological relevance. It is often associated with anti-inflammatory, antimicrobial, and anticancer properties, making it a hotspot in medicinal chemistry. Coupled with the pyridine ring, which enhances solubility and binding affinity, this molecule could be a candidate for further studies in central nervous system (CNS) disorders or metabolic diseases, areas that dominate current biomedical research queries.

From a synthetic chemistry perspective, the incorporation of a dihydrodioxine ring introduces conformational flexibility, which is crucial for optimizing drug-like properties. This feature is particularly relevant in the context of fragment-based drug design, a trending methodology in modern drug discovery. The compound’s carboxamide linker also offers opportunities for structure-activity relationship (SAR) studies, a common search term among chemists aiming to refine molecular efficacy.

Environmental and green chemistry considerations are another angle worth noting. The fluorine atom in this compound may influence its metabolic stability and environmental persistence, topics increasingly scrutinized in sustainable pharmaceutical development. As regulatory agencies emphasize eco-friendly synthesis, researchers are exploring ways to optimize the production of such compounds with minimal ecological impact, a concern reflected in recent search engine trends.

In summary, N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-5,6-dihydro-1,4-dioxine-2-carboxamide (CAS 895014-54-7) embodies a multifaceted chemical entity with promising applications in drug discovery and beyond. Its structural complexity and functional diversity align with contemporary research priorities, making it a compelling subject for further investigation. Whether for academic inquiry or industrial innovation, this compound stands at the intersection of cutting-edge science and real-world relevance.